N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H19N5O5/c29-20(26-11-16-3-4-18-19(10-16)33-14-32-18)13-27-17-2-1-7-25-21(17)22(30)28(23(27)31)12-15-5-8-24-9-6-15/h1-10H,11-14H2,(H,26,29)
• InChI Key: ODWDSUPGUODUNL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=NC=C5)N=CC=C4
• Molecular Formula: C23H19N5O5
• Molecular Weight: 445.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19N5O5 and its molecular weight is 445.435. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Luminescent Properties and Multi-Stimuli-Responsive Behavior : A study by Srivastava et al. (2017) explored compounds structurally similar to N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide. These compounds displayed luminescent properties in both DMF solution and solid state. They exhibited enhanced emission in aqueous-DMF solutions and showed mechanochromic properties, demonstrating multi-stimuli response, which could be relevant for developing advanced luminescent materials.

• Anti-HIV Properties : In the context of HIV research, a compound structurally similar to the one was synthesized and evaluated for anti-HIV activity. Li et al. (2020) found that certain derivatives exhibited high activity against the HIV-1 strain, indicating potential applications in antiretroviral therapy.

• Apoptosis Induction in Cancer Research : Kemnitzer et al. (2009) discovered a compound with a similar structure that acted as an apoptosis inducer. This compound showed potential in cancer research, particularly in inducing cell death in breast cancer cells.

• Antimicrobial and Antituberculosis Activity : A study by Soni and Patel (2017) synthesized derivatives of pyrimidine, a core structure in the compound , and evaluated them for antimicrobial and antituberculosis activities. They found that these compounds exhibited good activity against various bacterial and fungal strains, as well as against Mycobacterium tuberculosis.

• Anticonvulsant and Antioxidant Properties : Research into related compounds has shown potential in neurology and pharmacology. For example, Prasanthi et al. (2013) investigated derivatives for their anticonvulsant activity, while Horishny et al. (2021) assessed similar compounds for their anticancer activity.

• Metabolic Pathways in Pharmacokinetics : The study of compounds like N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide can also contribute to understanding drug metabolism and pharmacokinetics. For instance, Gong et al. (2010) identified metabolites of a structurally related antineoplastic tyrosine kinase inhibitor in patients with chronic myelogenous leukemia.